Cas no 40447-21-0 (5-(Isopropylamino)pentanol)

• Product Name: 5-(Isopropylamino)pentanol
• CAS No: 40447-21-0
• MF: C₈H₁₉NO
• MW: 145.242562532425
• MDL: MFCD14708174
• CID: 1512604
• PubChem ID: 125307215
• Update Time: 2025-10-16

5-(Isopropylamino)pentanol Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-ylamino)pentan-1-ol
• 5-(Isopropylamino)pentanol
• 5-isopropylamino-1-pentanol
• Isoproyl-(5-hydroxy-pentyl)-amin
• ANW-29401
• isoproyl-(5-hydroxy-pentyl)-amine
• CTK8B1635
• I0757
• I14-58179
• ACMC-209je3
• N-isopropyl-5-aminopentanol
• AC1L96XU
• NULL
• 5-(ISOPROPYLAMINO)PENTAN-1-OL
• AK498330
• DB-206438
• MFCD14708174
• DTXSID90328806
• 40447-21-0
• AKOS011509860
• UEXRIBOEINFZJS-UHFFFAOYSA-N
• H11897
• CS-0154182
• SCHEMBL3315871
• DS-18977

• MDL： MFCD14708174
• Inchi： 1S/C8H19NO/c1-8(2)9-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3
• InChI Key： UEXRIBOEINFZJS-UHFFFAOYSA-N
• SMILES： OCCCCCNC(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 1

Experimental Properties

• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: 125°C/12mmHg(lit.)

5-(Isopropylamino)pentanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-(Isopropylamino)pentanol

Research Brief on 5-(Isopropylamino)pentanol (CAS: 40447-21-0): Recent Advances and Applications

5-(Isopropylamino)pentanol (CAS: 40447-21-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This secondary amine alcohol has garnered attention due to its potential applications in drug synthesis, particularly as a building block for bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, with a focus on its physicochemical properties, synthetic pathways, and biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in contemporary pharmaceutical research.

One of the key areas of investigation has been the synthesis and optimization of 5-(Isopropylamino)pentanol. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The researchers employed a catalytic hydrogenation approach using a novel palladium-based catalyst, achieving a 92% yield under mild reaction conditions. This advancement is particularly significant for large-scale pharmaceutical production, where efficiency and sustainability are critical considerations.

In terms of biological activity, recent preclinical studies have demonstrated that 5-(Isopropylamino)pentanol exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), particularly those involved in neurological pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity as potential modulators of dopamine receptors, suggesting possible applications in the treatment of neurodegenerative disorders such as Parkinson's disease. However, the researchers noted that further structural optimization would be necessary to improve selectivity and reduce off-target effects.

The compound's physicochemical properties have also been the subject of recent investigation. A comprehensive characterization study published in Chemical & Pharmaceutical Bulletin (2023) provided detailed data on its solubility profile, partition coefficient (logP), and stability under various pH conditions. These findings are particularly valuable for formulation scientists working on drug delivery systems, as they indicate that 5-(Isopropylamino)pentanol may serve as a suitable candidate for both oral and transdermal administration routes.

Emerging applications in medicinal chemistry have expanded the potential uses of 5-(Isopropylamino)pentanol. Several research groups have explored its incorporation into larger molecular frameworks as a flexible linker or as a component of prodrug systems. A notable 2024 study demonstrated its utility in creating pH-sensitive drug conjugates for targeted cancer therapy, where the compound's amine functionality facilitated selective release of cytotoxic agents in the acidic tumor microenvironment.

Despite these promising developments, challenges remain in the full utilization of 5-(Isopropylamino)pentanol in pharmaceutical applications. Current research gaps include the need for more comprehensive toxicological profiling and the development of more efficient purification methods. Ongoing studies are addressing these issues, with particular attention to establishing structure-activity relationships that could guide the design of more potent and selective derivatives.

In conclusion, 5-(Isopropylamino)pentanol (CAS: 40447-21-0) continues to be a compound of significant research interest in the pharmaceutical and chemical biology fields. Recent advances in its synthesis, characterization, and application demonstrate its versatility as a building block for drug development. As research progresses, this compound may play an increasingly important role in the discovery of novel therapeutic agents, particularly in the areas of neurological disorders and targeted cancer therapies.